Cas no 9004-98-2 (Polyoxyl 10 Oleyl Ether)

• Product Name: Polyoxyl 10 Oleyl Ether
• CAS No: 9004-98-2
• MF: C₁₈H₃₆O(C₂H₄O)
• MDL: MFCD00074369
• CID: 804578
• PubChem ID: 87574863
• Update Time: 2025-07-18

Polyoxyl 10 Oleyl Ether Chemical and Physical Properties

Names and Identifiers

• Polyoxyl 10 Oleyl Ether
• Polyethylene 10 oleyl ether
• Polyethylene glycol mono-oleyl ether
• Brij 98
• Brij?98
• POE(10)oleylalcoholether
• POE(2)oleylalcoholether
• Poly(oxy-1,2-ethanediyl),a-(9Z)-9-octadecen-1-yl-w-hydroxy-
• Polyoxyethylene(10) Oleyl Ether
• Polyoxyethylene(20) Oleyl Ether
• Polyoxyethylene(50) Oleyl Ether
• BRIJ O10
• 98,average Mn ~1,150
• average Mn ~1,150
• Brij&reg
• Brij® 98
• Brij 97
• C18-1E10
• Polyethylene glycol monooleyl ether
• Polyethylene glycol oleyl ether
• Trycol OAL 23
• Unitol 0-100
• Volpo 015
• Volpo 10
• Volpo 20
• Volpo 3
• Volpo N 10
• Volpo N 3
• Volpo N 5
• Volpo O 5
• BRIJ(TM) 93
• BRIJ(TM) 97
• BRIJ(TM) 98
• BRIJ(R) 92
• BRIJ(R) 92 V
• BRIJ(R) 96 V
• BRIJ(R) 97
• BRIJ(R) 98

• MDL： MFCD00074369
• Inchi： 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21/h9-10,21H,2-8,11-20H2,1H3/b10-9+
• InChI Key： KWVPFECTOKLOBL-MDZDMXLPSA-N
• SMILES： C(/C=C/CCCCCCCC)CCCCCCCO{-}CC{+n}O

Computed Properties

• Exact Mass: 312.303
• Monoisotopic Mass: 312.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Brown viscous liquid
• Density: 1 g/mL at 25 °C(lit.)
• Melting Point: 25-30 °C (lit.)
• Boiling Point: 100 °C
• Flash Point: Fahrenheit: 302 ° f
  Celsius: 150 ° c
  
• Refractive Index: n20/D 1.462(lit.)
• Solubility: water and organic: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 29.46000
• LogP: 6.03280
• Vapor Pressure: 0.26 psi ( 20 °C)
• Solubility: Soluble in water

Polyoxyl 10 Oleyl Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• RTECS：RK2800000
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical additives Functional Additives
• Material Chemicals Electrical Materials

Additional information on Polyoxyl 10 Oleyl Ether

Professional Introduction to Polyoxyl 10 Oleyl Ether (CAS No. 9004-98-2)

Polyoxyl 10 Oleyl Ether, with the chemical formula CAS No. 9004-98-2, is a high-performance nonionic surfactant widely utilized in the pharmaceutical, cosmetic, and industrial sectors due to its exceptional solubilizing and emulsifying properties. This compound belongs to the class of polyethylene oxide derivatives, characterized by a linear structure composed of repeating ethylene oxide units and a terminal oleyl group, which imparts unique physicochemical characteristics essential for its diverse applications.

The primary structural feature of Polyoxyl 10 Oleyl Ether is its polyethylene oxide backbone, which contributes to its high molecular weight and hydrophilic nature. The presence of the oleyl group, a long-chain fatty acid derivative, introduces hydrophobicity, creating a balanced amphiphilic profile. This dual characteristic allows the compound to effectively reduce interfacial tension between water and oils, making it an indispensable component in formulating stable emulsions and solutions.

In recent years, Polyoxyl 10 Oleyl Ether has garnered significant attention in the field of pharmaceutical research for its potential as a solubilizer for poorly water-soluble drugs. Its ability to enhance drug solubility and bioavailability has been explored in various formulations, including oral liquids and transdermal delivery systems. A notable study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating Polyoxyl 10 Oleyl Ether into drug formulations significantly improved the dissolution rate of hydrophobic compounds, thereby enhancing their therapeutic efficacy.

The cosmetic industry has also harnessed the benefits of Polyoxyl 10 Oleyl Ether due to its mild skin compatibility and ability to stabilize complex cosmetic formulations. Its emulsifying properties are particularly valuable in creating creams, lotions, and serums with prolonged shelf life and improved texture. Additionally, its non-irritating nature makes it suitable for use in products designed for sensitive skin types.

Industrial applications of Polyoxyl 10 Oleyl Ether extend to the manufacturing of detergents, where it serves as a wetting agent and defoaming agent. Its efficacy in reducing surface tension ensures uniform penetration of cleaning agents into fabrics and surfaces, enhancing cleaning performance. Furthermore, its environmental compatibility has made it a preferred choice in eco-friendly formulations aimed at reducing chemical waste.

The synthesis of Polyoxyl 10 Oleyl Ether involves the reaction between oleic acid and ethylene oxide through an oxyalkylation process. This reaction is typically catalyzed by alkaline substances such as potassium hydroxide, leading to the formation of a polyether chain with an average molecular weight that can be precisely controlled based on application requirements. The resulting product exhibits a narrow molecular weight distribution, ensuring consistent performance across different formulations.

Recent advancements in polymer chemistry have expanded the utility of derivatives like Polyoxyl 10 Oleyl Ether. Researchers have explored modifications to its structure to enhance specific properties, such as biodegradability or thermal stability. For instance, grafting additional functional groups onto the polyethylene oxide chain has enabled the development of novel materials with tailored solubilizing capabilities for specialized applications.

The regulatory landscape governing the use of Polyoxyl 10 Oleyl Ether is stringent but favorable for industrial and pharmaceutical applications. Regulatory bodies such as the FDA and EMA have recognized its safety profile when used within recommended concentrations. This regulatory acceptance has facilitated its widespread adoption in both over-the-counter and prescription drug formulations.

In conclusion, Polyoxyl 10 Oleyl Ether (CAS No. 9004-98-2) stands as a versatile and highly effective surfactant with broad applicability across multiple industries. Its unique structural properties enable it to perform critical functions in drug delivery systems, cosmetic products, industrial cleaning agents, and beyond. As research continues to uncover new methodologies for optimizing its applications, this compound is poised to remain at the forefront of chemical innovation.